Cas no 176107-23-6 (Methyl 4-isopropyl-3-(methylsulfonyl)benzoate)

• Product Name: Methyl 4-isopropyl-3-(methylsulfonyl)benzoate
• CAS No: 176107-23-6
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 1089923
• PubChem ID: 11118675
• Update Time: 2025-05-24

Methyl 4-isopropyl-3-(methylsulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-isopropyl-3-(methylsulfonyl)benzoate
• methyl 3-methylsulfonyl-4-propan-2-ylbenzoate
• AC-14536
• AK141778
• CTK6I9786
• Methyl-3-methylsulfonyl-4-isopropyl-benzoate
• DTXSID50455900
• AKOS015961622
• Methyl4-isopropyl-3-(methylsulfonyl)benzoate
• Benzoic acid, 4-(1-methylethyl)-3-(methylsulfonyl)-, methyl ester
• 176107-23-6
• BCP26144

• Inchi： 1S/C12H16O4S/c1-8(2)10-6-5-9(12(13)16-3)7-11(10)17(4,14)15/h5-8H,1-4H3
• InChI Key： XAPANMKZJPQXQR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)OC)C=CC=1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 256.07693016g/mol
• Monoisotopic Mass: 256.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 4-isopropyl-3-(methylsulfonyl)benzoate

Recent Advances in the Study of Methyl 4-isopropyl-3-(methylsulfonyl)benzoate (CAS: 176107-23-6) in Chemical Biology and Pharmaceutical Research

Methyl 4-isopropyl-3-(methylsulfonyl)benzoate (CAS: 176107-23-6) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the isopropyl and methylsulfonyl groups, make it a versatile building block for the synthesis of more complex molecules. Recent publications have demonstrated its utility in the preparation of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of Methyl 4-isopropyl-3-(methylsulfonyl)benzoate as a precursor in the synthesis of potent kinase inhibitors, showing promising results in preclinical models of cancer.

In addition to its role in drug discovery, Methyl 4-isopropyl-3-(methylsulfonyl)benzoate has been investigated for its potential as a biochemical probe. Researchers have utilized its reactive sites to develop fluorescent and affinity-based probes for studying protein-ligand interactions. A recent study in ACS Chemical Biology detailed the successful application of derivatives of this compound in mapping the binding sites of several disease-relevant proteins, providing valuable insights into their molecular mechanisms.

From a synthetic chemistry perspective, advancements in the efficient production of Methyl 4-isopropyl-3-(methylsulfonyl)benzoate have been reported. A 2022 patent application disclosed an optimized catalytic process that significantly improves yield and reduces byproducts, making it more feasible for large-scale pharmaceutical manufacturing. This development is particularly relevant given the increasing demand for high-purity intermediates in drug production.

The safety profile and pharmacokinetic properties of Methyl 4-isopropyl-3-(methylsulfonyl)benzoate derivatives have also been a focus of recent research. Toxicological studies conducted in 2023 suggest that while the parent compound exhibits moderate metabolic stability, certain derivatives show improved bioavailability and reduced toxicity, making them more suitable candidates for further drug development. These findings were presented at the recent International Conference on Pharmaceutical Sciences and have sparked interest in further structural optimization studies.

Looking forward, the potential applications of Methyl 4-isopropyl-3-(methylsulfonyl)benzoate appear promising but warrant further investigation. Current research gaps include the need for more comprehensive structure-activity relationship studies and the exploration of its utility in additional therapeutic areas beyond oncology and inflammation. The compound's versatility and the recent methodological advances in its manipulation position it as an important tool in modern medicinal chemistry and chemical biology research.